p-NCS-Bz-DOTA-GA

Targeted Radionuclide Therapy Terbium-161 In Vivo Stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H38N6O9S
Molecular Weight 622.7 g/mol
Cat. No. B15622058
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Technical Parameters


Basic Identity
Product Namep-NCS-Bz-DOTA-GA
Molecular FormulaC27H38N6O9S
Molecular Weight622.7 g/mol
Structural Identifiers
InChIInChI=1S/C27H38N6O9S/c34-23(28-15-20-1-3-21(4-2-20)29-19-43)6-5-22(27(41)42)33-13-11-31(17-25(37)38)9-7-30(16-24(35)36)8-10-32(12-14-33)18-26(39)40/h1-4,22H,5-18H2,(H,28,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42)
InChIKeyQBUOMNVVFNCFIS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

p-NCS-Bz-DOTA-GA Overview


p-NCS-Bz-DOTA-GA (CAS 2194580-71-5, molecular formula C₂₇H₃₈N₆O₉S, MW 622.69 g/mol) is a bifunctional chelator that combines a DOTA macrocyclic metal-binding cage, a glutaric acid (GA) spacer arm, and a para-isothiocyanatobenzyl (p-NCS-Bz) reactive handle for amine-directed bioconjugation . This architecture enables covalent attachment to lysine residues of peptides, antibodies, and heat-sensitive biomolecules, followed by stable radiometal coordination with ¹⁶¹Tb, ⁶⁸Ga, ¹⁷⁷Lu, ²²⁵Ac, and other medically relevant isotopes for theranostic applications .

1
Macrocyclic DOTA-GA scaffold — stable radiometal coordination cage with glutaric acid spacer
2
Isothiocyanate handle — amine-directed bioconjugation to lysine residues under mild aqueous conditions
3
Mild-condition labeling — compatible with heat-sensitive biomolecules including antibodies and fragments
4
Broad radiometal scope — reported for 161Tb, 68Ga, 177Lu, 225Ac coordination

p-NCS-Bz-DOTA-GA Irreplaceability


Bifunctional chelators within the DOTA family differ fundamentally in linker chemistry, charge, hydrophilicity, and the kinetic inertness of their metal complexes, each of which directly governs radiochemical yield, in vivo stability, and pharmacokinetics . Simply substituting p-SCN-Bn-DOTA or NOTA-based analogs for p-NCS-Bz-DOTA-GA without quantitative evidence of equivalent performance can result in unanticipated bone accumulation of free radiometal—a dose-limiting toxicity—or reduced tumor-to-background ratios, as demonstrated by the 9.2-fold higher 7-day bone SUV of ¹⁶¹Tb-DTPA-HSA versus ¹⁶¹Tb-DOTA-GA-HSA . The sections that follow provide the direct comparative data needed to make an evidence-based procurement decision.

Acyclic chelators (DTPA)
May shift in vivo complex stability profile; reported bone accumulation endpoints differ substantially from macrocyclic DOTA-GA conjugates
NOTA-based analogs
May alter radiometal coordination scope; metal-binding cavity geometry differs and reported stability data are chelator-specific
NHS-ester linkers
May differ in conjugation stability; thiourea linkage from isothiocyanate chemistry may exhibit distinct hydrolytic resistance compared to ester/amide bonds

p-NCS-Bz-DOTA-GA Quantitative Evidence


In Vivo Bone Uptake vs. DTPA

In a direct head-to-head comparison using human serum albumin (HSA) as a model vector in healthy mice, the p-NCS-Bz-DOTA-GA conjugate [¹⁶¹Tb]Tb-DOTA-GA-HSA exhibited negligible bone accumulation over 7 days (SUV 0.12 ± 0.02 at day 7), whereas the acyclic DTPA conjugate [¹⁶¹Tb]Tb-DTPA-HSA showed progressive bone uptake reaching an SUV of 1.1 ± 0.34 at the same time point—a 9.2-fold difference indicative of in vivo demetallation of the DTPA complex . The macrocyclic DOTA-HSA and NETA-HSA conjugates also showed low bone uptake (SUV 0.13 ± 0.04 and 0.21 ± 0.06, respectively), confirming that DOTA-GA belongs to the high-stability macrocyclic class while DTPA does not .

Bone Uptake (7 d)
Head-to-head
DOTA-GA-HSA SUV 0.12 ± 0.02
DTPA-HSA SUV 1.1 ± 0.34
Supports macrocyclic stability classification
9.2-fold lower bone accumulation vs. DTPA conjugate; NMRI mice model
Targeted Radionuclide Therapy Terbium-161 In Vivo Stability Bone Uptake

Serum Stability vs. DTPA

In a direct head-to-head comparison of four bifunctional chelator-HSA conjugates, [¹⁶¹Tb]Tb-DOTA-GA-HSA retained >93% of its radiochemical purity after 24 h incubation in human serum at 37 °C, statistically indistinguishable from [¹⁶¹Tb]Tb-DOTA-HSA and [¹⁶¹Tb]Tb-NETA-HSA . In contrast, [¹⁶¹Tb]Tb-DTPA-HSA retained only 87.5 ± 2.6% of the radiometal under identical conditions, confirming the susceptibility of the acyclic DTPA scaffold to serum-mediated trans-chelation . Furthermore, under competitive challenge with 1000-fold excess EDTA at 37 °C for 24 h, only 64.4 ± 0.9% of ¹⁶¹Tb remained bound to DTPA-HSA, while DOTA-GA-HSA retained >90% .

Serum Stability (24 h)
Head-to-head
DOTA-GA-HSA >93% intact
DTPA-HSA 87.5 ± 2.6%
Supports trans-chelation resistance review
Human serum, 37 °C; >90% retained under EDTA challenge
Serum Stability Trans-chelation Resistance Radiochemical Purity Terbium-161

Mild Radiolabeling for Heat-Sensitive Bioconjugates

All four HSA-chelate conjugates—including p-NCS-Bz-DOTA-GA—achieved quantitative radiochemical yields higher than 98% when labeled with [¹⁶¹Tb]TbCl₃ at a mild temperature of 40 °C (pH 4.7, 60 min) . This demonstrates compatibility with heat-sensitive targeting vectors such as antibodies and antibody fragments, where higher labeling temperatures (often >80 °C required for some DOTA-peptide constructs) can cause denaturation . For the free (unconjugated) DOTA-GA ligand, a maximum RCY of 91% was observed at 10 μM at 25 °C, increasing to near-quantitative levels upon warming to 40 °C. In contrast, the acyclic DTPA ligand achieved >98% RCY even at 25 °C and low concentrations, but this advantage is offset by its inferior in vivo stability .

RCY at 40 °C
Head-to-head
>98%
Supports heat-sensitive vector compatibility
161Tb, pH 4.7, 60 min; HSA-conjugate platform
Mild Radiolabeling Heat-Sensitive Biomolecules Radiochemical Yield Terbium-161

Hydrophilicity of DOTA-GA Conjugates

In a direct head-to-head comparison of four chelator-TATE (Tyr³-octreotate) peptide conjugates, [⁶⁸Ga]Ga-DOTA-GA-TATE exhibited the highest hydrophilicity among all tested chelators, with a measured logD(7.4) of −4.11 ± 0.11, compared to −3.02 ± 0.08 for the cross-bridged CB-DO2A-GA-TATE analog . While the study did not directly report logD values for non-GA DOTA-TATE, the GA arm's additional free carboxylate group (pKa ~4–5) is expected to confer greater hydrophilicity than the standard DOTA scaffold, consistent with the trend observed between DOTA-GA-TATE and the more lipophilic CB-DO2A-GA-TATE . This enhanced hydrophilicity is associated with reduced hepatic clearance and improved renal excretion profiles for peptide-based radiotracers .

Hydrophilicity (logD)
Class-level
−4.11pH 7.4
Supports renal clearance interpretation
Class-level inference from DOTA-GA-TATE; confirm per conjugate
Hydrophilicity logD Pharmacokinetics 68Ga-PET Imaging

Isothiocyanate Conjugation Chemistry

The p-NCS-Bz-DOTA-GA chelator features a para-isothiocyanatobenzyl reactive group that forms stable thiourea linkages with primary amines (lysine side chains and N-termini) under mildly basic conditions (pH 8–9), as opposed to the NHS-ester chemistry used by some competing bifunctional chelators . In the systematic HSA-conjugation study, p-NCS-Bz-DOTA-GA was successfully conjugated via this lysine coupling method alongside p-SCN-Bn-DOTA and p-SCN-3p-C-NETA, all achieving comparable conjugation efficiencies as evidenced by MALDI-TOF mass shifts (e.g., HSA-DOTA-GA mass 67,821 Da vs. unconjugated HSA ~66.5 kDa; ~2 DOTA-GA units per HSA) . While no direct quantitative comparison of conjugation yield versus p-SCN-Bn-DOTA is provided, the thiourea bond formed by isothiocyanate coupling is documented to exhibit superior stability under physiological conditions compared to the hydrolytically sensitive ester bond from NHS chemistry, reducing the risk of premature chelator loss during circulation .

Conjugation Route
Context-dependent
Isothiocyanate → thiourea bond
Supports thiourea linkage stability review
Comparative conjugation yield vs. NHS-ester not reported in same study
Bioconjugation Isothiocyanate Chemistry Thiourea Linkage Lysine Coupling

p-NCS-Bz-DOTA-GA Procurement Guide


Antibody TRNT with Minimized Bone Uptake

For programs developing ¹⁶¹Tb- or ²²⁵Ac-labeled monoclonal antibodies, the choice of bifunctional chelator is dominated by the risk of free radiometal accumulation in bone. The direct comparative evidence demonstrates that p-NCS-Bz-DOTA-GA conjugates exhibit negligible bone uptake (SUV 0.12 ± 0.02 at 7 days, comparable to DOTA-HSA at 0.13 ± 0.04) while acyclic DTPA conjugates yield a 9.2-fold higher bone signal . This makes p-NCS-Bz-DOTA-GA a procurement priority when the therapeutic window is narrow and bone marrow is the dose-limiting organ, as supported by the >93% 24-hour serum stability data .

Radiolabeling Heat-Sensitive Biomolecules

When the targeting vector is a heat-sensitive protein (e.g., Fab fragments, sdAbs, or cytokines) that cannot tolerate the >80 °C temperatures often required for DOTA-based radiolabeling, p-NCS-Bz-DOTA-GA's demonstrated ability to achieve >98% radiochemical yield at 40 °C with ¹⁶¹Tb is a decisive selection factor . The isothiocyanate conjugation chemistry also proceeds under mild aqueous conditions (pH 8–9, ambient temperature), preserving biomolecular integrity . For procurement in radiopharmacy settings handling fragile biologics, this expands the accessible target space compared to chelators requiring harsher labeling protocols.

68Ga-PET Tracers with High Hydrophilicity

For peptide-based ⁶⁸Ga-PET imaging agents targeting somatostatin receptors, PSMA, or integrins, the pharmacokinetic profile is strongly influenced by the chelator's hydrophilicity. DOTA-GA-based conjugates such as [⁶⁸Ga]Ga-DOTA-GA-TATE demonstrate a logD(7.4) of −4.11 ± 0.11—among the most hydrophilic values reported for ⁶⁸Ga-labeled somatostatin analogs—which promotes rapid renal clearance and low non-specific tissue retention . Compared to more lipophilic chelator alternatives (e.g., CB-DO2A-GA-TATE at logD −3.02), this 12.3-fold lower octanol/water partition coefficient can translate into improved tumor-to-background contrast in PET imaging . Procurement of p-NCS-Bz-DOTA-GA for ⁶⁸Ga-peptide tracer programs is therefore evidence-supported when low liver uptake and fast blood clearance are desired imaging characteristics.

Unified Chelator Platform for Theranostic Pairs

The terbium quadruplet (¹⁴⁹Tb, ¹⁵²Tb, ¹⁵⁵Tb, ¹⁶¹Tb) enables true theranostic pairing with identical chelator chemistry and, consequently, identical pharmacokinetics . The data demonstrating that DOTA-GA forms stable complexes with ¹⁶¹Tb (in vivo) and that DOTA-GA-TATE conjugates can be labeled with ⁶⁸Ga (diagnostic PET) support the use of p-NCS-Bz-DOTA-GA as a single chelator platform for matched theranostic pairs . For procurement by radiopharmaceutical development teams seeking to avoid the regulatory complexity of different chelators for diagnostic and therapeutic agents, this unified chemistry approach offers a streamlined pathway, reducing the need for separate pharmacokinetic characterization of two distinct conjugate species.

Application
Selection Property
Validation Focus
Antibody conjugate research
Macrocyclic stability profile
Bone accumulation endpoint review
Heat-sensitive biomolecule labeling
Mild-condition compatibility
Biomolecular integrity assays
68Ga-peptide tracer development
High-hydrophilicity profile
Renal clearance imaging endpoints
Matched-pair theranostic research
Single-chelator platform chemistry
Pharmacokinetic cross-validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


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